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Abstract

This technical guide provides a comprehensive overview of 4,5-Dichloroguaiacol, a
chlorinated aromatic compound. The document details its chemical identity, including its
Chemical Abstracts Service (CAS) number and a list of known synonyms. A summary of its
physicochemical properties is presented in a tabular format for ease of reference. While a
detailed, step-by-step experimental protocol for its synthesis is not readily available in the
reviewed literature, this guide discusses the known microbial metabolic pathway of 4,5-
Dichloroguaiacol, which is visualized using a DOT language diagram. This document is
intended to serve as a foundational resource for professionals engaged in research and
development involving this compound.

Chemical Identity and Synonyms

4,5-Dichloroguaiacol is chemically known as 4,5-dichloro-2-methoxyphenol. Its unique
identifier in the Chemical Abstracts Service is CAS Number 2460-49-3.[1]

A variety of synonyms are used in literature and commercial listings to refer to this compound.
These include:
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Guaiacol, 4,5-dichloro-

UNII-UE34XAWG6LI9[1]

NSC 2879

4,5-Dichloro-2-methoxyphenol[1]

Phenol, 4,5-dichloro-2-methoxy-[1]

Physicochemical Properties

The key physicochemical properties of 4,5-Dichloroguaiacol have been compiled from various

sources and are summarized in the table below. These properties are crucial for understanding

its behavior in different experimental and environmental settings.

Property Value Source
Molecular Formula C7HeCl202 [1]
Molecular Weight 193.03 g/mol PubChem
Melting Point 72-73 °C ECHEMI
Boiling Point 146-155 °C at 19 Torr ECHEMI
Density 1.4 +0.1 g/cm3 ECHEMI
XLogP3 3.3 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 1 PubChem

Experimental Protocols

A comprehensive, step-by-step experimental protocol for the synthesis of 4,5-

Dichloroguaiacol is not readily available in the public domain literature. General synthetic
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routes for guaiacol and its derivatives often involve the methylation of catechol followed by
chlorination, or the direct chlorination of guaiacol. However, specific reaction conditions,
purification methods, and analytical characterization details for the synthesis of 4,5-
Dichloroguaiacol require further investigation from specialized chemical synthesis literature or
patents.

Biological Activity and Metabolism

The biological activity of 4,5-Dichloroguaiacol is not extensively documented in the context of
specific signaling pathways in eukaryotic organisms. Research has primarily focused on its
metabolism by microorganisms, particularly in the context of environmental bioremediation.

Studies have shown that certain bacterial strains can metabolize chlorinated guaiacols. For
instance, the bacterium Acinetobacter junii strain 5ga, when grown on guaiacol, is capable of
O-demethylating 4,5-Dichloroguaiacol. This metabolic process results in the formation of 4,5-
dichlorocatechol. This transformation is a critical first step in the biodegradation of this
chlorinated compound. The bacterium Rhodococcus chlorophenolicus has also been identified
as capable of degrading various chlorinated guaiacols.

The metabolic pathway for the microbial degradation of 4,5-Dichloroguaiacol is illustrated
below.

Click to download full resolution via product page

Microbial metabolism of 4,5-Dichloroguaiacol.

It is important to note that while this metabolic pathway has been identified in specific
microorganisms, the broader biological effects and potential signaling pathway interactions of
4,5-Dichloroguaiacol in higher organisms remain an area for further research. The
toxicological profile of chlorinated phenols suggests that they can have various effects, but
specific data for 4,5-Dichloroguaiacol is limited.
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Conclusion

4,5-Dichloroguaiacol is a well-defined chemical entity with established physicochemical
properties. While its synthesis is achievable through general organic chemistry principles,
detailed experimental protocols are not widely disseminated. The primary area of biological
investigation has been its microbial degradation, highlighting a potential route for its
environmental remediation. For researchers and drug development professionals, the current
body of knowledge suggests that further studies are required to elucidate its biological activities
and potential mechanisms of action in eukaryotic systems, which would be crucial for any
therapeutic or toxicological assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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